![molecular formula C16H15ClO4 B6339699 2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid CAS No. 1171923-40-2](/img/structure/B6339699.png)
2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid
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Overview
Description
“2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid” is an organic compound. It has a benzene ring (benzoic acid) as its core structure, with a methoxy group (-OCH3) and a chlorobenzyloxymethyl group attached to it .
Molecular Structure Analysis
The molecular formula of this compound is C15H13ClO3, and its molecular weight is 276.71492 . The exact structure would depend on the positions of the methoxy and chlorobenzyloxymethyl groups on the benzene ring .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the methoxy and chlorobenzyloxymethyl groups. The chlorine atom in the chlorobenzyloxymethyl group might make it susceptible to nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its density, boiling point, and melting point, are not available from the sources I found .Scientific Research Applications
Synthesis and Industrial Applications
- Industrial Process for SGLT2 Inhibitors : A study by Zhang et al. (2022) describes the industrial-scale synthesis of a key intermediate similar to 2-(2-Chloro-benzyloxymethyl)-6-methoxy-benzoic acid for the production of SGLT2 inhibitors, a class of drugs used in diabetes therapy.
Chemical Synthesis and Modification
- Directed Lithiation : Research by Bennetau et al. (1995) details a method for the directed lithiation of benzoic acids, which could be applicable to compounds like this compound, enabling further functionalization.
Material Science and Luminescence
- Lanthanide Coordination Compounds : Sivakumar et al. (2010) Sivakumar et al. (2010) investigated lanthanide coordination compounds using derivatives of 4-benzyloxy benzoic acid. This study shows the potential for using structurally similar compounds in the development of materials with unique photophysical properties.
Receptor Binding and Pharmaceutical Research
- Receptor Binding Sites : A study by Brown and Foubister (1984) explores the receptor binding sites of benzoic acid derivatives, indicating their potential in developing new therapeutic agents.
Quantum Chemical Studies
- Quantum Chemical Studies : Sainsbury's research in 1975 Sainsbury (1975) includes quantum chemical studies on substituted benzoic acids, which can be crucial for understanding the electronic structure and reactivity of compounds like this compound.
Corrosion Inhibition
- Corrosion Inhibition : Chafiq et al. (2020) Chafiq et al. (2020) studied the effectiveness of benzoic acid derivatives in corrosion inhibition, suggesting possible applications of similar compounds in protecting materials against corrosion.
Mechanism of Action
The mechanism of action of this compound would depend on its intended use, which is not specified. If it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.
properties
IUPAC Name |
2-[(2-chlorophenyl)methoxymethyl]-6-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClO4/c1-20-14-8-4-6-12(15(14)16(18)19)10-21-9-11-5-2-3-7-13(11)17/h2-8H,9-10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUVNLYWTZLANIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)O)COCC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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